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Compound of Interest

Compound Name: Cadmium iodate

Cat. No.: B1591320 Get Quote

For Researchers, Scientists, and Optical Engineers

Introduction
Cadmium iodate, Cd(IO₃)₂, is an inorganic compound that has garnered interest in the field of

nonlinear optics. Its utility stems from its polymorphic nature, with several crystalline forms

exhibiting non-centrosymmetric structures. This lack of inversion symmetry is a prerequisite for

second-order nonlinear optical (NLO) phenomena, such as second-harmonic generation

(SHG), which is crucial for applications like frequency doubling of lasers.

This document provides a summary of the synthesis and crystallographic properties of various

cadmium iodate polymorphs. While quantitative data on the nonlinear optical coefficients and

refractive indices are not readily available in the current literature, the information presented

herein offers a foundation for researchers interested in exploring cadmium iodate for the

fabrication of optical devices.

Data Presentation
The crystallographic properties of cadmium iodate polymorphs are summarized in the tables

below. This data is essential for understanding the structure-property relationships that govern

the material's optical characteristics.

Table 1: Crystallographic Data for Cadmium Iodate Monohydrate
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Property Value

Chemical Formula Cd(IO₃)₂·H₂O

Crystal System Triclinic

Space Group P-1

a (Å) 7.119(2)

b (Å) 7.952(2)

c (Å) 6.646(2)

α (°) 102.17(2)

β (°) 114.13(2)

γ (°) 66.78(4)

Second Harmonic Generation Inactive

Data sourced from references[1][2].

Table 2: Crystallographic Data for Anhydrous Cadmium Iodate Polymorphs

Polymorph Crystal System Space Group
Second Harmonic
Generation (SHG)
Activity

α-Cd(IO₃)₂ - - SHG Active[2]

β-Cd(IO₃)₂ - - SHG Active[2]

γ-Cd(IO₃)₂ - Non-centrosymmetric SHG Active[2]

δ-Cd(IO₃)₂ Orthorhombic P2₁2₁2₁ SHG Active[1]

ε-Cd(IO₃)₂ Orthorhombic Pca2₁ SHG Active[3]

ζ-Cd(IO₃)₂ - - Not Reported
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Note: Detailed lattice parameters for all anhydrous polymorphs are not consistently available in

the literature. The SHG activity indicates a non-centrosymmetric crystal structure, which is a

key requirement for second-order nonlinear optical applications.[2]

Experimental Protocols
Protocol 1: Synthesis of Cadmium Iodate Monohydrate
(Cd(IO₃)₂·H₂O) Single Crystals
This protocol describes the synthesis of cadmium iodate monohydrate single crystals via slow

evaporation of an aqueous solution.[1][2]

Materials:

Cadmium chloride (CdCl₂)

Potassium iodate (KIO₃)

Deionized water

Crystallization dishes

Filter paper

Procedure:

Prepare separate aqueous solutions of cadmium chloride and potassium iodate.

Mix the solutions in a stoichiometric ratio.

Filter the resulting solution to remove any impurities.

Pour the clear solution into a crystallization dish.

Cover the dish with a perforated parafilm or filter paper to allow for slow evaporation at room

temperature.

Monitor the dish for the formation of single crystals over several days to weeks.
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Once crystals of a suitable size have formed, carefully decant the mother liquor and dry the

crystals on a filter paper.

Protocol 2: Synthesis of Anhydrous ε-Cd(IO₃)₂
Polymorph
This protocol is for the synthesis of the non-centrosymmetric ε-polymorph of anhydrous

cadmium iodate, which is known to be SHG-active.[3]

Materials:

γ-Cd(IO₃)₂ powder (synthesized from aqueous solution)

30% Nitric acid (HNO₃)

Evaporating dish

Hot plate or oven capable of maintaining 60 °C

Procedure:

Prepare a saturated solution of γ-Cd(IO₃)₂ in 30% nitric acid at 60 °C.

Slowly evaporate the solution at a constant temperature of 60 °C.

Single crystals of ε-Cd(IO₃)₂ will form as the solution becomes supersaturated.

Carefully isolate the crystals and wash them with deionized water.

Dry the crystals at room temperature.

Protocol 3: Generalized Procedure for Optical
Component Fabrication
This protocol outlines a general workflow for processing a synthesized cadmium iodate crystal

into a basic optical component for characterization.

Materials and Equipment:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1591320?utm_src=pdf-body
https://www.researchgate.net/publication/231058913_Quasi-phase-matched_second-harmonic_generation_under_nonlinear_diffraction_conditions
https://www.benchchem.com/product/b1591320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesized single crystal of an SHG-active polymorph (e.g., ε-Cd(IO₃)₂)

Crystal cutting and polishing equipment (e.g., diamond wire saw, lapping and polishing

machines)

Polishing pads and diamond slurries of varying grit sizes

Optical characterization setup (e.g., laser source, detectors, spectrometer)

Procedure:

Orientation: Determine the crystallographic axes of the synthesized single crystal using

techniques like X-ray diffraction. This is crucial for aligning the crystal to exploit its nonlinear

optical properties.

Cutting and Shaping: Cut the crystal to the desired geometry (e.g., a thin plate or a cube)

using a precision diamond wire saw. The orientation of the cut should be based on the

desired phase-matching conditions for the intended application.

Lapping and Polishing:

Begin by lapping the surfaces of the cut crystal with a coarse-grit abrasive to achieve a

flat, uniform surface.

Progressively move to finer grits of diamond slurry to remove subsurface damage and

improve surface flatness.

Perform a final polish using a fine-grit slurry on a soft pad to achieve an optically smooth

surface with minimal scattering.

Characterization:

Measure the surface flatness and quality using an interferometer.

Characterize the optical properties, such as transmission spectrum, refractive index (using

ellipsometry or other methods), and nonlinear optical coefficients (e.g., through SHG

measurements).
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Visualizations
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Synthesis and Characterization Workflow for Cadmium Iodate Crystals

Crystal Synthesis

Material Characterization
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Generalized Optical Component Fabrication Workflow

Fabrication Process

Device Testing

Synthesized Single Crystal

Crystal Orientation
(XRD)
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Lapping and Polishing

Fabricated Optical Component

Optical Performance Testing
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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